Cas no 138139-82-9 ((E)-6,6-Dimethyl-2-hepten-4-ynal)

(E)-6,6-Dimethyl-2-hepten-4-ynal is a highly versatile aldehyde compound characterized by its conjugated enyne structure and sterically hindered dimethyl group. This molecular configuration imparts unique reactivity, making it valuable in organic synthesis, particularly in the construction of complex frameworks via cycloadditions or nucleophilic additions. The (E)-alkene geometry enhances stereoselectivity in downstream transformations, while the aldehyde functionality offers a reactive handle for further derivatization. Its stability under controlled conditions ensures consistent performance in synthetic applications. Researchers favor this compound for its ability to serve as a key intermediate in the synthesis of fragrances, pharmaceuticals, and fine chemicals, where precise structural control is critical.

(E)-6,6-Dimethyl-2-hepten-4-ynal structure

138139-82-9 structure

Product Name:(E)-6,6-Dimethyl-2-hepten-4-ynal

CAS No:138139-82-9

MF:C₉H₁₂O

MW:136.190982818604

CID:1061282

Update Time:2025-11-12

(E)-6,6-Dimethyl-2-hepten-4-ynal Chemical and Physical Properties

Names and Identifiers

- (E)-6,6-Dimethyl-2-hepten-4-ynal
- Inchi： 1S/C9H12O/c1-9(2,3)7-5-4-6-8-10/h4,6,8H,1-3H3/b6-4+
- InChI Key： ITSLKJVPPOREBI-GQCTYLIASA-N
- SMILES： O=C/C=C/C#CC(C)(C)C

(E)-6,6-Dimethyl-2-hepten-4-ynal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D473225-25mg	(E)-6,6-Dimethyl-2-hepten-4-ynal	138139-82-9		25mg	$227.00	2023-05-18
TRC	D473225-250mg	(E)-6,6-Dimethyl-2-hepten-4-ynal	138139-82-9		250mg	$1774.00	2023-05-18
Enamine	EN300-7098583-0.05g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	0.05g	$459.0	2023-07-07
Enamine	EN300-7098583-0.1g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	0.1g	$600.0	2023-07-07
Enamine	EN300-7098583-0.25g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	0.25g	$855.0	2023-07-07
Enamine	EN300-7098583-0.5g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	0.5g	$1349.0	2023-07-07
Enamine	EN300-7098583-1.0g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	1.0g	$1729.0	2023-07-07
Enamine	EN300-7098583-2.5g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	2.5g	$3389.0	2023-07-07
Enamine	EN300-7098583-5.0g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	5.0g	$5014.0	2023-07-07
Enamine	EN300-7098583-10.0g	(2E)-6,6-dimethylhept-2-en-4-ynal	138139-82-9	95%	10.0g	$7435.0	2023-07-07